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Compound of Interest

Compound Name: CAY10512

Cat. No.: B15619777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of CAY10512,

a potent analog of resveratrol and an inhibitor of NF-κB activation.[1][2][3] Accurate preparation

of stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

Introduction to CAY10512
CAY10512, with the formal name 1-fluoro-2-[2-(4-methoxyphenyl) ethenyl]-benzene, is a

substituted trans-stilbene that demonstrates significantly greater potency than resveratrol in

antioxidant activity and inhibition of TNFα-induced NF-κB activation.[1][3] It is widely used in

research related to immunity, inflammation, cellular stress responses, and apoptosis.[3][4]

Understanding its chemical properties is essential for proper handling and solution preparation.

Chemical and Physical Properties
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Property Value Reference

CAS Registry Number 139141-12-1 [5]

Molecular Formula C15H13FO [1][5]

Formula Weight 228.3 g/mol [1][5]

Purity ≥97% [1][5]

Appearance Crystalline solid [5]

Storage Temperature -20°C [1][5]

Stability ≥ 4 years at -20°C [1][5]

Solubility of CAY10512
CAY10512 is soluble in various organic solvents but has limited solubility in aqueous buffers.[5]

The choice of solvent will depend on the specific requirements of the downstream application.

Solvent Solubility Reference

Dimethylformamide (DMF) ~3 mg/mL [1][5]

Dimethyl sulfoxide (DMSO) ~2 mg/mL [1][5]

Ethanol ~0.5 mg/mL [1][5]

DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL [1][5]

Note: For applications requiring an aqueous buffer, it is recommended to first dissolve

CAY10512 in DMF and then dilute with the aqueous buffer of choice.[5] Aqueous solutions of

CAY10512 are not recommended for storage for more than one day.[5]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10512 in DMSO. This

is a common starting concentration for many in vitro experiments.
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Materials
CAY10512 (crystalline solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Acclimatization: Before opening, allow the vial of CAY10512 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Mass Calculation: Calculate the mass of CAY10512 required to prepare the desired volume

of a 10 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) x 10 mM x 228.3 g/mol / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mmol/L x 228.3 g/mol x (1 L /

1000 mL) x (1000 mg / 1 g) = 2.283 mg

Weighing: Carefully weigh out the calculated mass of CAY10512 using an analytical balance

and place it into a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the CAY10512.

For the example above, this would be 1 mL.

Dissolution: Tightly cap the tube and vortex thoroughly until the CAY10512 is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
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Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes. Store the

aliquots at -20°C.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a CAY10512 stock solution.
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Caption: Workflow for preparing CAY10512 stock solution.
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Safety Precautions
CAY10512 should be handled with care, and appropriate safety precautions should be taken.

[5]

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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